Cas no 5417-34-5 (1,3-Dioxepin,4,7-dihydro-2-(1-propen-1-yl)-)

• Product Name: 1,3-Dioxepin,4,7-dihydro-2-(1-propen-1-yl)-
• CAS No: 5417-34-5
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 379413
• PubChem ID: 222100
• Update Time: 2025-04-19

1,3-Dioxepin,4,7-dihydro-2-(1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxepin,4,7-dihydro-2-(1-propen-1-yl)-
• 2-prop-1-enyl-4,7-dihydro-1,3-dioxepine
• (E)-hex-3-enoyl chloride
• (E)-oct-2-enoic acid chloride
• (E)-oct-2-enoyl Chloride
• 2-Octenoyl chloride
• 2-Octenoyl chloride, (E)-
• 2-trans-octenoyl chloride
• 2-trans-Propenyl-4,7-dihydro-[1,3]dioxepin
• ACMC-20m3v4
• AGN-PC-00GIUM
• CTK0D9947
• CTK3I4608
• trans-2-(prop-2-enyl)-1,3-dioxep-5-ene
• trans-2-octenoic acid-chloride
• trans-2-octenoyl chloride
• trans-2-Octensaeure-chlorid
• 5417-34-5
• DTXSID401265508
• 4,7-Dihydro-2-(1-propen-1-yl)-1,3-dioxepin

• Inchi： 1S/C8H12O2/c1-2-5-8-9-6-3-4-7-10-8/h2-5,8H,6-7H2,1H3
• InChI Key： ZEAXFQUUBQPSOZ-UHFFFAOYSA-N
• SMILES： O1CC=CCOC1C=CC

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 1.2

Experimental Properties

• Density: 1.034
• Boiling Point: 176.9°C at 760 mmHg
• Flash Point: 53.7°C
• Refractive Index: 1.526
• PSA: 18.46
• LogP: 1.49160